Cas no 2228446-45-3 (tert-butyl 2-(1,3-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 2-(1,3-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate
• CAS No: 2228446-45-3
• MF: C₁₄H₂₄N₄O₂
• MW: 280.365962982178
• CID: 6181465
• PubChem ID: 165658817
• Update Time: 2025-11-03

tert-butyl 2-(1,3-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1,3-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate
• 2228446-45-3
• EN300-1898596

• Inchi： 1S/C14H24N4O2/c1-10-11(9-17(5)16-10)12-8-15-6-7-18(12)13(19)20-14(2,3)4/h9,12,15H,6-8H2,1-5H3
• InChI Key： XLBRWAPQVFDOGU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCNCC1C1=CN(C)N=C1C)=O

Computed Properties

• Exact Mass: 280.18992602g/mol
• Monoisotopic Mass: 280.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 59.4Ų

Additional information on tert-butyl 2-(1,3-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate

Comprehensive Guide to tert-butyl 2-(1,3-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate (CAS No. 2228446-45-3)

tert-butyl 2-(1,3-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate (CAS No. 2228446-45-3) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. This compound belongs to the class of piperazine derivatives, which are known for their versatility in drug discovery and development. With the increasing demand for novel heterocyclic compounds in medicinal chemistry, tert-butyl 2-(1,3-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate has garnered significant attention for its potential applications in designing bioactive molecules.

The molecular structure of tert-butyl 2-(1,3-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate features a piperazine ring substituted with a 1,3-dimethyl-1H-pyrazol-4-yl group and a tert-butoxycarbonyl (Boc) protecting group. This unique combination of functional groups makes it a valuable intermediate in the synthesis of pharmaceutical agents, particularly those targeting neurological and inflammatory pathways. Researchers often explore its reactivity in N-alkylation and cross-coupling reactions, which are pivotal in modern organic synthesis.

One of the most searched questions in the field of organic chemistry intermediates is: "What are the applications of piperazine derivatives in drug development?" This compound, with its CAS No. 2228446-45-3, serves as a prime example. It is frequently employed in the preparation of small molecule inhibitors and receptor modulators, particularly in the context of central nervous system (CNS) disorders. The Boc-protected piperazine moiety enhances solubility and stability, making it a preferred choice for medicinal chemists.

In recent years, the pharmaceutical industry has witnessed a surge in interest toward targeted therapies and personalized medicine. tert-butyl 2-(1,3-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate aligns with this trend, as it can be tailored to interact with specific biological targets. For instance, its pyrazole-piperazine hybrid structure has been investigated for potential use in G-protein-coupled receptor (GPCR) modulation, a hot topic in current drug discovery.

From a synthetic chemistry perspective, this compound is often discussed in forums and research papers addressing "efficient methods for N-heterocycle functionalization." The presence of both piperazine and pyrazole rings allows for diverse chemical modifications, enabling researchers to explore new structure-activity relationships (SAR). Its CAS No. 2228446-45-3 is frequently cited in patents related to kinase inhibitors and anti-inflammatory agents.

Another trending topic in chemical research is "green chemistry approaches for intermediate synthesis." While tert-butyl 2-(1,3-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate is typically synthesized via conventional organic reactions, recent studies have explored catalytic methods to improve yield and reduce waste. This aligns with the broader industry shift toward sustainable chemical manufacturing.

For researchers and procurement specialists searching for "high-purity piperazine derivatives," this compound is available through specialized chemical suppliers. Quality control is critical, and analytical techniques such as HPLC and NMR are commonly used to verify the integrity of CAS No. 2228446-45-3. Storage recommendations typically include protection from moisture and light to maintain stability.

In summary, tert-butyl 2-(1,3-dimethyl-1H-pyrazol-4-yl)piperazine-1-carboxylate (CAS No. 2228446-45-3) represents a versatile building block in modern organic and medicinal chemistry. Its applications span from drug discovery to material science, reflecting the growing importance of multifunctional heterocycles. As research continues to uncover new therapeutic targets, this compound is poised to remain a valuable tool for chemists and pharmacologists alike.